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Compound of Interest

Compound Name: BOC-FIFIF

Cat. No.: B3029643

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of BOC-FIFIF
(Boc-Phe-dLeu-Phe-dLeu-Phe), a selective antagonist of Formyl Peptide Receptor 1 (FPR1).
Adherence to this protocol will help ensure the accurate and reproducible use of this compound
in experimental settings.

Quantitative Data Summary

A summary of the key quantitative data for BOC-FIFIF is presented in the table below for easy
reference.
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Parameter Value Source(s)

N-[(1,1-
dimethylethoxy)carbonyl]-L-

Full Chemical Name phenylalanyl-L-leucyl-L- [1]
phenylalanyl-L-leucyl-L-

phenylalanine

BOC2, Boc-Phe-dLeu-Phe-

Synonyms dLew-Phe [2]
Molecular Formula C44H59N508 [11[3]
Molecular Weight 785.99 g/mol [3114]
Purity >95% [1][3]
Appearance White to off-white solid [3]
Primary Solvent Dimethyl sulfoxide (DMSO) [31[5]
Solubility in Primary Solvent =25 mg/ml. (= 3.18 mM) in [2][6]
DMSO

Recommended Stock )
) 10 mM in DMSO [5]
Concentration

N -20°C for long-term storage
Storage of Lyophilized Powder [11[3114]
(months to years)

] -20°C for 1 month; -80°C for
Storage of Stock Solution [51[6]
up to 6 months

Experimental Protocols

Materials and Equipment
o BOC-FIFIF lyophilized powder

o Dimethyl sulfoxide (DMSO), anhydrous, =99.5% purity

« Sterile, conical-bottom polypropylene or glass vials
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Calibrated analytical balance

Sterile, disposable pipette tips

Vortex mixer

Water bath sonicator

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Protocol for Preparing a 10 mM BOC-FIFIF Stock

Solution
This protocol describes the preparation of a 10 mM stock solution of BOC-FIFIF in DMSO.

Step 1: Equilibration of Reagents Before opening, allow the vial of lyophilized BOC-FIFIF and
the anhydrous DMSO to equilibrate to room temperature to prevent condensation of moisture.

[7]

Step 2: Weighing the Compound In a sterile environment, carefully weigh the desired amount
of BOC-FIFIF powder using a calibrated analytical balance. For example, to prepare 1 mL of a
10 mM stock solution, you would need 7.86 mg of BOC-FIFIF (Molecular Weight: 785.99 g/mol

).
Step 3: Dissolution
o Transfer the weighed BOC-FIFIF powder to a sterile vial.

e Add the calculated volume of anhydrous DMSO to the vial. For 7.86 mg of BOC-FIFIF, add 1
mL of DMSO to achieve a 10 mM concentration.

 Tightly cap the vial and vortex gently for 1-2 minutes to facilitate dissolution.

Step 4: Sonication (if necessary) If the solution is not clear after vortexing, sonicate the vial in a
water bath for 5-10 minutes.[2][8] This will aid in the complete dissolution of the peptide.
Visually inspect the solution to ensure no particulates are present. The final solution should be
clear.[2][6]
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Step 5: Aliquoting and Storage

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile polypropylene tubes.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

e For short-term storage (up to 1 month), store the aliquots at -20°C. For long-term storage (up
to 6 months), store at -80°C.[5][6]

Preparation of Working Solutions

To prepare a working solution for your experiment, thaw a single aliquot of the 10 mM BOC-
FIFIF stock solution. Dilute the stock solution to the desired final concentration using the
appropriate aqueous buffer or cell culture medium. It is recommended to add the stock solution
to the aqueous buffer dropwise while gently mixing to prevent precipitation.[9]

Visualizations
BOC-FIFIF Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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